BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Irbesartan hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Irbesartan hydrochloride

Cat. No.: B1672175

Essential Safety and Handling Guide for Irbesartan
Hydrochloride

This document provides immediate and essential safety, handling, and disposal protocols for
Irbesartan hydrochloride, tailored for researchers, scientists, and drug development
professionals. Adherence to these guidelines is critical for ensuring personnel safety and
regulatory compliance in a laboratory setting.

Hazard Identification and Occupational Exposure

Irbesartan hydrochloride is an active pharmaceutical ingredient that requires careful
handling. While generally stable, the primary risks are associated with inhalation of dust
particles and direct contact.

Key Hazards Associated with Irbesartan Hydrochloride:
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Hazard Type Description Citations

Inhalation of dust may
) o cause irritation to the
Respiratory Irritation . [1][2]
lungs and respiratory

system.

Direct contact with the powder
Skin & Eye Irritation can cause skin and serious [1][2]

eye irritation.

] o Suspected of damaging fertility
Reproductive Toxicity ]
or the unborn child.

| Organ Toxicity | May cause damage to kidneys through prolonged or repeated exposure if

swallowed. |[3] |

Occupational Exposure Limits (OELS): Quantitative exposure limits are crucial for assessing
and controlling the work environment. The established limit for Irbesartan provides a
benchmark for safe air concentration levels.

Time-Weighted L. .
Compound Organization Citations
Average (8-hr TWA)

Irbesartan 0.1 mg/m3 Sanofi-aventis [3114]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is dependent on the physical form of the substance being
handled and the specific laboratory procedure.

e Eye and Face Protection:
o Required: Safety glasses with side shields should be worn at all times.[1]

o Enhanced Protection: In situations where dust may be generated, such as weighing or
handling broken tablets, chemical splash-resistant safety goggles are necessary.[1][3][4] A
face shield may also be appropriate for larger-scale operations.[1]
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¢ Skin Protection:

o Gloves: Chemically resistant gloves must be worn when handling Irbesartan
hydrochloride in any form.[1][5] The specific glove material should be selected based on
the duration of use and potential for direct contact.

o Lab Coat/Protective Clothing: A standard lab coat is required. For tasks with a higher risk
of contamination, additional protective clothing may be necessary.[1]

» Respiratory Protection:

o Standard Handling: For handling intact tablets under conditions with adequate ventilation,
respiratory protection is not normally required.[3]

o Dust Generation: If mechanical processing generates dust (e.g., crushing tablets, handling
pure powder), or if engineering controls do not maintain airborne concentrations below the
OEL, an air-purifying respirator is required.[6] A NIOSH-approved N95 or P1 dust mask is
a suitable minimum.[5] For industrial settings, a comprehensive respiratory protection
program compliant with OSHA standards should be implemented.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal minimizes risk and environmental impact.

Step-by-Step Operational Plan

» Receiving and Storage:

o

Upon receipt, inspect containers for damage.

[¢]

Store in a tightly closed, properly labeled container.[1][7]

[e]

Keep in a cool, dry, and well-ventilated area.[1]

[e]

Recommended storage is at room temperature, 25°C (77°F), with excursions permitted to
15-30°C (59-86°F).[3][4][6]

» Handling and Preparation:
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o Engineering Controls: All handling of Irbesartan hydrochloride powder should be
performed in an area with adequate general and local exhaust ventilation, such as a
chemical fume hood, to keep airborne concentrations low.[1] Facilities must be equipped
with an eyewash station.[1]

o Minimizing Dust: Take precautions to minimize dust generation and accumulation during
handling.[1][8]

o Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[1][5][6] Do not eat, drink, or smoke in handling areas.[1]

Emergency Procedures: Spill Response Workflow

In the event of a spill, a structured response is critical to ensure safety and prevent
environmental contamination. The following workflow outlines the necessary steps.
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Spill Detected

Assess Spill
Is dust generated?
Is the quantity large?

Small Spill
No Dust

Large Spill or
Dust Present

Don Standard PPE Don Enhanced PPE
(Gloves, Goggles) (Gloves, Goggles, Respirator)

Restrict access to area.
Moisten dust with water spray.
Carefully vacuum or scoop up material.

Moisten dust with water.
Wipe or scoop up material.

Place material in a sealed,
labeled container for disposal.

Decontaminate spill area.

Dispose of waste according to
institutional and local regulations.

Report Incident

Click to download full resolution via product page

Caption: Workflow for Irbesartan Hydrochloride Spill Response.
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First Aid Measures

 Inhalation: Move the person to fresh air. If breathing difficulties occur, seek medical attention.

[51°]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[5][9]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes as a precaution.[5][9]
If irritation persists, seek medical attention.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[5][9]

Disposal Plan

Proper disposal is essential to prevent environmental contamination.

o Bulk/Laboratory Waste: Incineration of waste at an approved and licensed incinerator is the
recommended method of disposal.[6] All disposal practices must be in compliance with local,
state, and federal regulations.

e Unused Medication (Non-Laboratory):

o Take-Back Programs: The preferred method is to use a drug take-back program. Many
pharmacies or law enforcement agencies offer collection sites.[7][10][11]

o Household Trash Disposal: If a take-back program is not available, do not flush Irbesartan
hydrochloride down the toilet.[7] Instead, follow these steps:

Remove the medication from its original container.[10][12]

Mix it with an unpalatable substance such as dirt, cat litter, or used coffee grounds to
make it less appealing to children and pets.[10][11][12]

Place the mixture in a sealed container, such as a resealable plastic bag.[10][12]

Dispose of the sealed container in your household trash.[10]
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BENGHE Safety Operating Guide

Check Availability & Pricing

» Scratch out all personal information on the empty prescription bottle to protect your
privacy.[10][12]

Disclaimer: This guide is intended for informational purposes for laboratory and research
professionals. Always consult the specific Safety Data Sheet (SDS) for the material you are
using and adhere to your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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